4-Bromo-1-chloro-2-(phenoxymethyl)benzene

• Molecular Formula: C13H10BrClO
• Molecular Weight: 297.57 g/mol
• IUPAC Name: 4-bromo-1-chloro-2-(phenoxymethyl)benzene
• InChI: InChI=1S/C13H10BrClO/c14-11-6-7-13(15)10(8-11)9-16-12-4-2-1-3-5-12/h1-8H,9H2
• InChI Key: JOQYFJCSEZAHOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=C(C=CC(=C2)Br)Cl

Description

4-Bromo-1-chloro-2-(phenoxymethyl)benzene is a useful research compound. Its molecular formula is C13H10BrClO and its molecular weight is 297.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-bromo-1-chloro-2-(chloromethyl)benzene (12.2 g, 50.85 mmol) and phenol (4.79 g, 50.85 mmol) in DMF (102 mL) under nitrogen atmosphere, K2CO3 was added (35.14 g, 254.25 mmol). The resulting mixture was stirred at r.t. for 18 h. After completion of the reaction as confirmed by TLC, the reaction mixture was passed through celite plug and the filterate was evaporated. The residue obtained was dissolved in ethyl acetate (100 mL) and washed with water (2×100 mL) and brine (2×100 mL) successively. The organic layer was dried over Na2SO4 and concentrated in vacuo to afford crude product which was purified by column chromatography (silica gel, 1:9 Ethyl acetate:Pet. Ether) to afford the title compound (14.7 g, 97.3%).

Synthesis routes and methods II

Procedure details

To a mixture of 7.1 g phenol and 11.1 g potassium carbonate in 100 mL ethanol are added 19.5 g 4-bromo-2-bromomethyl-1-chloro-benzene. The mixture is stirred at ambient temperature over night. The ethanol is evaporated, and water is added to the residue. The resulting mixture is extracted with ethyl acetate, the combined extracts are dried over sodium sulfate, and the solvent is removed. The residue is purified by chromatography on silica gel (cyclohexane/ethyl acetate 70:30).